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Compound of Interest

Compound Name: ToTo-3

Cat. No.: B15557328

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Die genaue Unterscheidung zwischen lebenden und toten Zellen ist ein fundamentaler Aspekt
in zahlreichen Bereichen der biologischen Forschung und der pharmazeutischen Entwicklung.
Die Integritat der Zellmembran dient hierbei als gangiger Indikator fir die Zellviabilitat.
Fluoreszenzfarbstoffe, die fur intakte Zellmembranen undurchlassig sind, stellen ein
unverzichtbares Werkzeug dar, um tote oder sterbende Zellen mit kompromittierten
Membranen zu identifizieren. Zu den etablierten Farbstoffen in diesem Bereich gehoren
Propidiumiodid (PI) und neuere Alternativen wie ToTo-3-lodid. Dieser Leitfaden bietet eine
detaillierte vergleichende Analyse beider Farbstoffe, unterstitzt durch quantitative Daten und
experimentelle Protokolle, um Forschern bei der Auswahl des geeigneten Reagenzes fur ihre
spezifischen Anwendungen zu helfen.

Wirkmechanismus und grundlegende Prinzipien

Sowohl ToTo-3 als auch Propidiumiodid sind interkalierende Nukleinsaurefarbstoffe, die
aufgrund ihrer chemischen Struktur die intakte Plasmamembran lebender Zellen nicht
passieren kdnnen. Gelangen sie jedoch in Zellen mit geschadigter Membran, binden sie an
doppelstrangige DNA (und in geringerem Mal3e an RNA), was zu einer signifikanten
Steigerung ihrer Fluoreszenzquantenausbeute fuhrt. Diese Eigenschaft ermdglicht eine klare
Unterscheidung zwischen lebenden (nicht-fluoreszierenden) und toten (hell fluoreszierenden)
Zellen.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15557328?utm_src=pdf-interest
https://www.benchchem.com/product/b15557328?utm_src=pdf-body
https://www.benchchem.com/product/b15557328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Propidiumiodid (P1) ist ein Phenanthridinium-Farbstoff, der seit Jahrzehnten als Goldstandard
fur die Viabilitatsfarbung, insbesondere in der Durchflusszytometrie, gilt.[1][2][3] Nach der
Interkalation in die DNA-Doppelhelix wird seine Fluoreszenz um das 20- bis 30-fache verstarkt.

[11[31[4]

ToTo-3-lodid gehort zur Familie der dimeren Cyanin-Farbstoffe.[5] Diese Farbstoffe zeichnen
sich durch eine au3ergewdhnlich hohe Affinitat zu Nukleinsduren aus.[5] ToTo-3 ist in LOsung
praktisch nicht fluoreszierend und emittiert erst nach Bindung an DNA ein helles, fernrotes
Fluoreszenzsignal.[5] Diese Eigenschaft sorgt fiir ein exzellentes Signal-Rausch-Verhaltnis.

Quantitative Daten und Eigenschaften im Vergleich

Die Auswahl des passenden Farbstoffs hangt mafl3geblich von den spezifischen
experimentellen Anforderungen ab, wie z.B. dem verwendeten Instrumentarium und der
Notwendigkeit von Multiplex-Analysen mit anderen Fluorophoren. Die folgende Tabelle fasst
die wichtigsten quantitativen und qualitativen Eigenschaften von ToTo-3 und Propidiumiodid

Zusammen.
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Eigenschaft ToTo-3 lodid Propidiumiodid (Pl) Referenz(en)
) Symmetrisches Phenanthridinium-

Chemische Klasse o ) [5]
Cyanin-Dimer Verbindung

Anregungsmaximum
ca. 642 nm ca. 535 nm [51.[1112][3]

(an DNA gebunden)

Emissionsmaximum
ca. 661 nm ca. 617 nm [51.[1112][3]

(an DNA gebunden)

Fluoreszenzfarbe Fernrot Orange-Rot [51.[1]

. Membran- Membran-

Zellpermeabilitat ) ) [51.[1112][3]

impermeabel impermeabel

Bindungsziel

Nukleinsauren
(DNA/RNA)

Nukleinsauren

(DNA/RNA) [5L[L1[6]

Laser-Kompatibilitat

HeNe (633 nm), Rot
(z.B. 640 nm)

Blau (488 nm), Griin

(532 nm) [21(6]

Fernrote Emission
minimiert
Autofluoreszenz;

Geringe spektrale

Weit verbreitet und

gut charakterisiert;

Vorteile Uberlappung mit _ [6][7]
I Kostengunstig;
gangigen ]
Robuste Leistung
Fluorophoren (FITC,
PE); Hohe Affinitat
und Sensitivitat
Breites
Emissionsspektrum
kann zu spektraler
Nachteile Hohere Kosten Uberlappung fiihren; [8]

Geringere Sensitivitat
im Vergleich zu

Cyanin-Dimeren
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Experimentelle Protokolle

Die folgenden Protokolle beschreiben die allgemeine Vorgehensweise zur Farbung von

Saugetierzellen in Suspension fir die Analyse mittels Durchflusszytometrie. Die

Konzentrationen und Inkubationszeiten sollten fir spezifische Zelltypen und experimentelle

Bedingungen optimiert werden.

Protokoll 1: Viabilitatsfarbung mit Propidiumiodid (PI)

Materialien:

Zellsuspension in Puffer (z.B. PBS oder FACS-Puffer)
Propidiumiodid-Stammlésung (z.B. 1 mg/mL in Wasser)
RNase A (optional, zur Sicherstellung reiner DNA-Farbung)

Durchflusszytometer

Durchfihrung:

Zellernte und Waschen: Zentrifugieren Sie die Zellen und resuspendieren Sie das Zellpellet
in 1 mL eiskaltem PBS. Passen Sie die Zellkonzentration auf ca. 1 x 106 Zellen/mL an.

(Optional) RNase-Behandlung: Figen Sie RNase A zu einer Endkonzentration von 50-100
pg/mL hinzu und inkubieren Sie fur 30 Minuten bei 37°C, um eine RNA-Féarbung zu
verhindern.

Pl-Farbung: Geben Sie die PI-Stammldsung direkt zur Zellsuspension. Eine
Endkonzentration von 0,5-1 pg/mL ist in der Regel ausreichend.[6]

Inkubation: Mischen Sie die Suspension vorsichtig und inkubieren Sie sie fir 5-10 Minuten
bei Raumtemperatur im Dunkeln.[6] Eine Inkubation auf Eis kann ebenfalls durchgefuhrt
werden, um den Zellstoffwechsel zu verlangsamen.

Analyse: Analysieren Sie die Proben umgehend mittels Durchflusszytometrie.[6] PI wird
typischerweise mit einem 488 nm oder 561 nm Laser angeregt und die Emission in einem
Kanal fur orange-rote Fluoreszenz (z.B. 610/20 nm Bandpassfilter) detektiert. Lebende
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Zellen erscheinen als Pl-negative Population, wahrend tote Zellen eine hohe PI-Fluoreszenz
aufweisen.

Protokoll 2: Viabilitatsfarbung mit ToTo-3 lodid

Materialien:

e Zellsuspension in Puffer (z.B. PBS)

e ToTo-3 lodid Stammldsung (z.B. 1 mM in DMSO)

e Durchflusszytometer mit einem roten Laser (z.B. 633 nm oder 640 nm)

Durchfihrung:

o Zellernte und Waschen: Bereiten Sie die Zellen wie in Protokoll 1, Schritt 1, beschrieben vor.

e Verdunnung des Farbstoffs: Verdiunnen Sie die ToTo-3-Stammldsung in PBS oder dem
verwendeten Puffer. Eine Endkonzentration im Bereich von 0,5-1 puM wird empfohlen.
Hinweis: Da ToTo-3 in DMSO gel6st ist, stellen Sie sicher, dass die Endkonzentration von
DMSO in der Zellsuspension unbedenklich ist (typischerweise < 0,1%).

e ToTo-3-Féarbung: Geben Sie den verdinnten ToTo-3-Farbstoff zur Zellsuspension und
mischen Sie vorsichtig.

 Inkubation: Inkubieren Sie die Zellen fir 15-30 Minuten bei Raumtemperatur oder 37°C im
Dunkeln. Die optimale Inkubationszeit kann je nach Zelltyp variieren.

o Analyse: Analysieren Sie die Proben mittels Durchflusszytometrie unter Verwendung eines
roten Lasers (z.B. 633 nm) zur Anregung. Detektieren Sie die fernrote Emission mit einem
geeigneten Filter (z.B. 660/20 nm Bandpassfilter).

Visualisierungen

Die folgenden Diagramme illustrieren den grundlegenden Mechanismus der Viabilitatsfarbung
und den allgemeinen experimentellen Arbeitsablauf.
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Abbildung 1: Mechanismus der Viabilitatsfarbung.
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Click to download full resolution via product page

Abbildung 2: Allgemeiner Arbeitsablauf der Viabilitdtsanalyse.

Zusammenfassung und Empfehlungen

Die Wahl zwischen ToTo-3 und Propidiumiodid hangt stark vom experimentellen Kontext ab.
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Propidiumiodid bleibt eine ausgezeichnete, kostenglnstige und zuverlassige Wahl fir einfache
Viabilitatsanalysen, bei denen keine spektrale Uberlappung mit anderen Fluorophoren zu
erwarten ist. Es ist ideal fir Routinetests und wenn ein Durchflusszytometer mit
Standardkonfiguration (z.B. blauer Laser) verwendet wird.

ToTo-3 ist die Uberlegene Alternative fir komplexe, mehrfarbige Experimente.[6] Seine fernrote
Emission (angeregt durch einen roten Laser) vermeidet die spektrale Uberlappung mit haufig
genutzten Fluorophoren im griinen und gelben Bereich (z.B. FITC, GFP, PE, RFP).[6] Dies
eliminiert die Notwendigkeit einer aufwandigen Fluoreszenzkompensation und verbessert die
Datenqualitat. Dartiber hinaus ist die Anregung im langwelligen Bereich vorteilhaft, da sie die
zellulare Autofluoreszenz, die oft im blauen und griinen Spektrum auftritt, deutlich reduziert.[1]
Die hohe Affinitat und das daraus resultierende starke Signal machen ToTo-3 besonders
wertvoll fur Proben mit geringer Zellzahl oder wenn hiéchste Sensitivitat gefordert ist.[6] Eine
Studie fand zudem, dass das verwandte TO-PRO-3 eine spezifischere Kernfarbung ohne
zytoplasmatisches Hintergrundsignal im Vergleich zu Pl zeigte.[7]

Zusammenfassend lasst sich sagen, dass Forscher, die Multiparameter-Analysen durchfiihren
oder Probleme mit Autofluoreszenz haben, erheblich von der Verwendung von ToTo-3
profitieren werden. Fir grundlegende Viabilitatsprifungen bleibt Pl ein bewéhrtes und valides
Werkzeug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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